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Compound of Interest

Compound Name: 2' 3-Dehydrosalannol

Cat. No.: B2390548

A comprehensive review of the existing scientific literature reveals a notable lack of
independent studies to reproduce the initial findings on the biological activities of 2',3'-
dehydrosalannol, a natural triterpenoid isolated from the neem tree (Azadirachta indica).
While preliminary research has highlighted its potential as an anticancer, antibacterial, and
antifeedant agent, these findings largely stem from single publications for each activity, with no
subsequent independent validation found in the public domain. This guide summarizes the key
published data and underscores the critical need for further research to verify these promising,
yet uncorroborated, results.

Anticancer Activity: A Singular Study on Triple-
Negative Breast Cancer

The primary investigation into the anticancer properties of 2',3'-dehydrosalannol was
published by Boopalan et al. in 2012.[1] This study focused on its effects on triple-negative
breast cancer (TNBC), an aggressive form of the disease with limited treatment options.

Summary of Quantitative Data

The study by Boopalan et al. reported a dose-dependent inhibition of cell viability in two TNBC
cell lines, MDA-MB-231 and MDA-MB-468. While the full quantitative data from the original
publication is not available, the abstract indicates a significant suppression of cancer cell
growth.

Table 1: Reported Anticancer Activity of 2',3'-Dehydrosalannol
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Cell Line Reported Effect

Dose-dependent inhibition of cell growth and
MDA-MB-231

induction of apoptosis.[1]

Dose-dependent inhibition of cell growth and
MDA-MB-468

induction of apoptosis.[1]

Experimental Protocol: Anticancer Studies

The detailed experimental protocol from the full publication by Boopalan et al. could not be
retrieved. However, based on the abstract, the key methodologies included:

o Cell Viability Assays: To determine the dose-dependent effect of 2',3'-dehydrosalannol on
the growth of TNBC cells.

o Apoptosis Assays: To investigate the mechanism of cell death induced by the compound.

e Molecular Analysis: To identify the signaling pathways affected by 2',3'-dehydrosalannol
treatment. The study suggests the involvement of cathepsin-mediated pro-survival signaling
pathways.[1]

Signaling Pathway

The proposed mechanism of action involves the inhibition of pro-survival signaling and the
induction of pro-apoptotic markers.
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2',3'-Dehydrosalannol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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